Cas no 109817-10-9 (4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester)

• Product Name: 4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester
• CAS No: 109817-10-9
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 2886637
• Update Time: 2023-08-10

4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-tetrazol-1-yl)-benzoic acid ethyl ester
• ethyl 4-(5-methyl-1H-1,2,3,4-tetraazol-1-yl)benzoate
• 4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester

• Inchi： 1S/C11H12N4O2/c1-3-17-11(16)9-4-6-10(7-5-9)15-8(2)12-13-14-15/h4-7H,3H2,1-2H3
• InChI Key： BHYSDQHEDVBUFW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)N1C(C)=NN=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 69.9